2-(2-(3-Aminophenoxy)ethyl)-1-methylpyrrolidine

• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 3-[2-(1-methylpyrrolidin-2-yl)ethoxy]aniline
• InChI: InChI=1S/C13H20N2O/c1-15-8-3-5-12(15)7-9-16-13-6-2-4-11(14)10-13/h2,4,6,10,12H,3,5,7-9,14H2,1H3
• InChI Key: MIDWDKPCNJVBSK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC1CCOC2=CC=CC(=C2)N

Description

2-(2-(3-Aminophenoxy)ethyl)-1-methylpyrrolidine is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-aminophenol (0.74 g, 6.8 mmol) in DMF (10 ml) was added dropwise to 95% NaH (0.49 g, 20.4 mmol) in 10 ml DMF at 0° C., under nitrogen. The reaction was stirred until H2(g) evolution ceased. 2-(2-chloroethyl)-1-methylpyrrolidine hydrochloride (1.25 g, 6.8 mmol) was then added portionwise. The mixture was stirred at room temperature for 18 h. The reaction mixture was quenched with 1N NaOH (50 ml) and the desired product extracted into ether (3×50 ml). The combined ether layers were washed (2×50 ml) with water, dried over MgSO4, and evaporated to dryness in vacuo. The residue was purified on silica gel by flash chromatography using 2% TEA in ethyl acetate to give an oil.